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Compound of Interest

Compound Name:
Dichloroacetaldehyde diethyl

acetal

Cat. No.: B156410 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide comprehensive guidance on the safe handling, storage, and

use of dichloroacetaldehyde diethyl acetal in a laboratory setting. The information is

intended for qualified professionals in chemical research and drug development.

Chemical and Physical Properties
Dichloroacetaldehyde diethyl acetal is a flammable and corrosive liquid that requires careful

handling.[1] Its properties are summarized in the table below for easy reference.
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Property Value Reference(s)

Molecular Formula C₆H₁₂Cl₂O₂ [2]

Molecular Weight 187.06 g/mol [2]

Appearance Colorless to light yellow liquid [3]

Boiling Point 183-184 °C [2]

Density 1.138 g/mL at 25 °C [2]

Refractive Index n20/D 1.436 [2]

Flash Point 59 °C (138.2 °F) - closed cup [1]

Storage Temperature 2-8°C [2]

Solubility

Soluble in water (forms

hydrates), alcohols, and diethyl

ether.

[3]

Safety, Handling, and Storage Procedures
Strict adherence to safety protocols is essential when working with dichloroacetaldehyde
diethyl acetal.

Hazard Identification
Signal Word: Warning[1]

Hazard Statements:

H226: Flammable liquid and vapor.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Recommended Personal Protective Equipment (PPE)
Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Skin and Body Protection: A lab coat or chemical-resistant apron.

Respiratory Protection: Use in a well-ventilated area, preferably a chemical fume hood. If

inhalation risk is high, a respirator with an appropriate filter is recommended.

Handling Procedures
Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation of

vapors.

Keep away from heat, sparks, open flames, and other ignition sources.[1]

Use non-sparking tools and ground all equipment to prevent static discharge.

Avoid contact with skin and eyes. In case of contact, rinse immediately and thoroughly with

water.

Keep the container tightly closed when not in use.

Storage Procedures
Store in a cool, dry, and well-ventilated area at the recommended temperature of 2-8°C.[2]

Keep containers tightly sealed to prevent exposure to moisture and air.

Store away from incompatible materials such as strong oxidizing agents and strong acids.

The storage area should be designated for flammable liquids.

Experimental Protocols
Dichloroacetaldehyde diethyl acetal is a versatile reagent in organic synthesis, particularly

as a precursor for heterocyclic compounds. Below is a representative protocol for the synthesis
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of 2-aminothiazole, a valuable intermediate in the pharmaceutical industry. This protocol is

based on the Hantzsch thiazole synthesis, which involves the reaction of an α-halocarbonyl

compound (or its acetal equivalent) with a thioamide.[4][5]

Synthesis of 2-Aminothiazole
This procedure outlines the cyclocondensation reaction between dichloroacetaldehyde
diethyl acetal and thiourea.

Materials:

Dichloroacetaldehyde diethyl acetal

Thiourea

Ethanol

Water

Sodium hydroxide (NaOH) solution (e.g., 20%)

Diethyl ether

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Activated carbon (optional)

Equipment:

Round-bottom flask

Reflux condenser

Stirring plate and stir bar

Heating mantle

Separatory funnel
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Beakers and Erlenmeyer flasks

Büchner funnel and filter flask

Rotary evaporator

Procedure:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stir bar, combine dichloroacetaldehyde diethyl acetal and thiourea in a suitable solvent

such as ethanol or an ethanol-water mixture.[6]

Reaction: Heat the mixture to reflux with stirring. The reaction progress can be monitored by

thin-layer chromatography (TLC).

Neutralization: After the reaction is complete, cool the mixture to room temperature. Slowly

add a solution of sodium hydroxide to neutralize the reaction mixture.[7]

Extraction: Transfer the neutralized mixture to a separatory funnel. Extract the aqueous layer

multiple times with diethyl ether.[3][7]

Drying and Filtration: Combine the organic extracts and dry over an anhydrous drying agent

like magnesium sulfate or sodium sulfate. Filter to remove the drying agent.

Solvent Removal: Remove the solvent from the filtrate using a rotary evaporator to yield the

crude product.

Purification: The crude 2-aminothiazole can be purified by recrystallization from a suitable

solvent, such as ethanol or benzene, to obtain the final product.[3][7]

Visualizations
Experimental Workflow for 2-Aminothiazole Synthesis
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Caption: Experimental Workflow for the Synthesis of 2-Aminothiazole.
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Reaction Mechanism Overview
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Caption: Hantzsch Thiazole Synthesis Pathway Overview.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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